Cas no 1805166-45-3 (Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate
• CAS No: 1805166-45-3
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4944357
• Update Time: 2025-06-07

Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H13NO4/c1-2-17-11(15)5-9-3-8(6-13)4-10(7-14)12(9)16/h3-4,14,16H,2,5,7H2,1H3
• InChI Key： SQGZDRPRNFVCSK-UHFFFAOYSA-N
• SMILES： OC1C(CO)=CC(C#N)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 90.6

Additional information on Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate

Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate (CAS No. 1805166-45-3): A Comprehensive Overview

Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate, identified by its CAS number 1805166-45-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a complex aromatic structure, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The unique combination of functional groups, including a cyano group, hydroxyl groups, and a hydroxymethyl group, makes it a versatile molecule for synthetic chemistry and medicinal applications.

The structural composition of Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate positions it as a valuable intermediate in the synthesis of more complex molecules. The presence of the cyano group suggests potential reactivity in nucleophilic substitution reactions, while the hydroxyl and hydroxymethyl groups offer opportunities for further functionalization through etherification or esterification processes. These characteristics make it an attractive candidate for researchers exploring novel synthetic routes and pharmacological targets.

In recent years, there has been growing interest in the development of bioactive compounds derived from phenolic derivatives. The specific arrangement of functional groups in Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate aligns well with this trend, as phenolic compounds are widely recognized for their biological activities. Studies have shown that such derivatives can exhibit properties ranging from antioxidant to anti-inflammatory effects, making them promising candidates for therapeutic applications.

One of the most compelling aspects of Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate is its potential role in the synthesis of drug candidates. The compound's structure allows for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability. Additionally, its ability to serve as a precursor for more complex molecules makes it a valuable asset in medicinal chemistry libraries. Researchers are particularly interested in how the cyano group can be utilized to introduce additional functionality or to influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

The latest research in this area has highlighted the importance of understanding the structural-activity relationships (SAR) of phenolic derivatives. By systematically modifying the functional groups on molecules like Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate, scientists can gain insights into how these changes impact biological activity. For instance, recent studies have demonstrated that introducing electron-withdrawing groups such as cyano can enhance binding affinity to certain enzymes or receptors. This knowledge is crucial for designing molecules with improved therapeutic profiles.

Moreover, the hydroxymethyl group in Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate presents opportunities for further derivatization. Researchers have explored methods to convert this group into other functional moieties, such as aldehydes or ketones, which can then be used in subsequent reactions. This flexibility is particularly valuable in drug discovery pipelines, where the ability to modify multiple sites on a molecule is often necessary to achieve desired pharmacological effects.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structure makes it a candidate for use in agrochemicals and specialty chemicals, where similar phenolic derivatives are known to play roles in plant growth regulation and pest control. By leveraging the reactivity of its functional groups, scientists can develop novel compounds that offer improved efficacy and environmental safety.

In conclusion, Ethyl 5-cyano-2-hydroxy-3-(hydroxymethyl)phenylacetate (CAS No. 1805166-45-3) represents a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its complex structure and versatile functional groups make it an excellent candidate for further exploration in drug development and other biochemical pathways. As research continues to uncover new synthetic strategies and pharmacological targets, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.